Cas no 78919-28-5 (Chicanine)
Chicanine structure
Product Name:Chicanine
CAS No:78919-28-5
MF:C20H22O5
MW:342.385686397552
CID:2067398
PubChem ID:11078392
Update Time:2024-10-27
Chicanine Chemical and Physical Properties
Names and Identifiers
-
- (+)-chicanine
- chicanine
- Chicanin
- (2R,3S,4R,5R)-(+)-Chicanine
- 4-[(2R,3S,4R,5R)-5-(1,3-Benzodioxol-5-yl)tetrahydro-3,4-dimethyl-2-furanyl]-2-methoxyphenol
- Austrobailignan 7
- 4-[5-(1,3-Benzodioxol-5-yl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
- 4-[(2R,3S,4R,5R)-5-(1,3-Benzodioxol-5-yl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
- (?)-Chicanine
- 78919-28-5
- HY-N2270
- AKOS040760323
- DTXSID001120689
- CS-0019599
- 4-[(2R,3S,4R,5R)-5-(1,3-Benzodioxol-5-yl)tetrahydro-3,4-dimethyl-2-furanyl]-2-methoxyphenol (ACI)
- DA-62264
- 4-[(2R,3S,4R,5R)-5-(2H-1,3-benzodioxol-5-yl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
- Chicanine
-
- Inchi： 1S/C20H22O5/c1-11-12(2)20(14-5-7-16-18(9-14)24-10-23-16)25-19(11)13-4-6-15(21)17(8-13)22-3/h4-9,11-12,19-21H,10H2,1-3H3/t11-,12+,19+,20+/m0/s1
- InChI Key： JPDORDSJPIKURD-OCBHBYCGSA-N
- SMILES： C[C@@H]1[C@H](C)[C@H](C2C=CC(O)=C(OC)C=2)O[C@H]1C1C=CC2OCOC=2C=1
Computed Properties
- Exact Mass: 342.14672380 g/mol
- Monoisotopic Mass: 342.14672380 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57.2
- Molecular Weight: 342.4
Experimental Properties
- Color/Form: Powder
- Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
Chicanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C785420-1mg |
Chicanin |
78919-28-5 | 1mg |
$316.00 | 2023-05-18 | ||
| TRC | C785420-5mg |
Chicanin |
78919-28-5 | 5mg |
$1160.00 | 2023-05-18 | ||
| TRC | C785420-10mg |
Chicanin |
78919-28-5 | 10mg |
$2377.00 | 2023-05-18 | ||
| MedChemExpress | HY-N2270-5mg |
Chicanine |
78919-28-5 | 99.96% | 5mg |
￥2730 | 2025-04-16 | |
| MedChemExpress | HY-N2270-10mg |
Chicanine |
78919-28-5 | 10mg |
￥6800 | 2022-05-18 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3093-5mg |
Chicanin |
78919-28-5 | 98% | 5mg |
$280 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3093-10mg |
Chicanin |
78919-28-5 | 98% | 10mg |
$450 | 2023-09-20 | |
| ChemScence | CS-0019599-5mg |
Chicanine |
78919-28-5 | 5mg |
$400.0 | 2022-04-26 | ||
| ChemScence | CS-0019599-10mg |
Chicanine |
78919-28-5 | 10mg |
$680.0 | 2022-04-26 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55590-1mg |
Chicanine |
78919-28-5 | 98% | 1mg |
￥0.00 | 2023-09-07 |
Chicanine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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